Cas no 2228465-68-5 (5-(azetidin-2-yl)thiophene-3-carbonitrile)

• Product Name: 5-(azetidin-2-yl)thiophene-3-carbonitrile
• CAS No: 2228465-68-5
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 6226865
• PubChem ID: 165612889
• Update Time: 2024-01-08

5-(azetidin-2-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-2-yl)thiophene-3-carbonitrile
• 2228465-68-5
• EN300-1751520

• Inchi： 1S/C8H8N2S/c9-4-6-3-8(11-5-6)7-1-2-10-7/h3,5,7,10H,1-2H2
• InChI Key： KFQJUELPJXQFSM-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1CCN1

Computed Properties

• Exact Mass: 164.04081944g/mol
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds